Cas no 1805948-99-5 (3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1805948-99-5
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4845374
• Update Time: 2025-06-12

3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H7ClF5NO3/c11-2-5-4(1-7(18)19)6(20-10(14,15)16)3-17-8(5)9(12)13/h3,9H,1-2H2,(H,18,19)
• InChI Key： ABELCVMQWYQFHJ-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.5
• Topological Polar Surface Area: 59.4

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic Acid (CAS No. 1805948-99-5)

3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid, identified by its Chemical Abstracts Service (CAS) number 1805948-99-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic structure that is widely recognized for its biological activity and utility in drug development. The presence of multiple fluorinated and chlorinated substituents in its molecular framework imparts unique chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules.

The structural composition of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid includes a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and a trifluoromethoxy group at the 5-position, along with a carboxylic acid moiety at the 4-position. This arrangement of functional groups creates a versatile platform for further chemical modifications, enabling the synthesis of diverse derivatives with tailored pharmacological properties. The compound's ability to serve as a building block in medicinal chemistry underscores its importance in the development of novel therapeutic agents.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and increased lipophilicity compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic profiles, which is a critical factor in drug efficacy and patient compliance. 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid exemplifies this trend, as its fluorinated and chlorinated substituents contribute to its potential as an intermediate in the synthesis of next-generation pharmaceuticals.

One of the most compelling aspects of this compound is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, pyridine derivatives have been extensively studied for their potential applications in oncology, immunology, and neurology. The unique structural features of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid make it an attractive candidate for designing molecules that interact with enzymes and receptors involved in disease processes. Researchers have leveraged its scaffold to develop inhibitors of kinases, transcription factors, and other key proteins implicated in cancer and inflammation.

Recent advancements in computational chemistry and molecular modeling have further highlighted the significance of this compound. These tools allow scientists to predict the binding modes of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid derivatives with biological targets, facilitating the rational design of more effective drugs. The combination of experimental synthesis with computational analysis has accelerated the discovery process, leading to several promising candidates entering preclinical development.

The pharmaceutical industry has also recognized the potential of fluorinated pyridines as key structural elements in drug design. Companies are investing heavily in research aimed at identifying novel fluorinated compounds with therapeutic applications. 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid is being explored as a precursor for synthesizing molecules that exhibit improved pharmacological profiles, including enhanced solubility, reduced toxicity, and prolonged half-life. These attributes are crucial for developing drugs that can be administered orally or via other non-invasive routes.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Fluorinated pyridines are known for their ability to act as intermediates in the synthesis of pesticides and herbicides that offer higher efficacy and environmental stability. The structural versatility of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid allows chemists to modify its core scaffold to create compounds that target specific pests while minimizing ecological impact.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups into the molecular framework. These synthetic strategies ensure high yields and purity, which are essential for pharmaceutical applications where impurities can affect drug safety and efficacy.

The safety profile of 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid is another critical consideration during its development and application. While preliminary studies suggest that it exhibits moderate solubility in organic solvents commonly used in chemical synthesis, further toxicological assessments are necessary to evaluate its potential effects on human health and the environment. Regulatory agencies require comprehensive data on a compound's safety before it can be approved for use in pharmaceuticals or other industrial applications.

The future prospects for 3-(Chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-4-acetic acid are promising given its versatility as a synthetic intermediate and its potential applications across multiple industries. As research continues to uncover new biological targets and therapeutic strategies, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for patients worldwide.